Cas no 176978-81-7 (1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid)

• Product Name: 1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid
• CAS No: 176978-81-7
• MF: C₁₅H₁₅NO₆S₂
• MW: 369.412701845169
• CID: 1089948
• PubChem ID: 15538530
• Update Time: 2025-11-02

1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid
• 1,1,2-trimethylbenzo[e]indole-6,8-disulfonic acid
• 176978-81-7
• SCHEMBL136734
• CS-0198267
• 1,11,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid
• 1H-Benz[e]indole-6,8-disulfonic acid, 1,1,2-trimethyl-
• A924833
• DTXSID90573839
• AKOS022173465
• 1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonicacid

• Inchi： 1S/C15H15NO6S2/c1-8-15(2,3)14-11-6-9(23(17,18)19)7-13(24(20,21)22)10(11)4-5-12(14)16-8/h4-7H,1-3H3,(H,17,18,19)(H,20,21,22)
• InChI Key： FNEUQIFLYGCFMY-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC2C1=CC=C1C=2C(C)(C)C(C)=N1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 369.03407955g/mol
• Monoisotopic Mass: 369.03407955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 138Ų

1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid

Comprehensive Overview of 1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid (CAS No. 176978-81-7)

1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid (CAS No. 176978-81-7) is a sulfonated derivative of the benzo[e]indole family, widely recognized for its unique chemical properties and applications in advanced material science and organic synthesis. This compound features a trimethylated indole core with two sulfonic acid groups at the 6 and 8 positions, enhancing its solubility and reactivity. Researchers and industries value this molecule for its role in dye synthesis, fluorescence labeling, and as a building block for functional materials.

In recent years, the demand for sulfonated aromatic compounds like 1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid has surged due to their utility in photovoltaic devices and organic electronics. The compound’s ability to act as an electron acceptor or donor makes it a candidate for optoelectronic applications, aligning with the global push for sustainable energy solutions. Users searching for "sulfonated indole derivatives" or "CAS 176978-81-7 applications" often seek insights into its synthetic pathways and industrial scalability.

The synthesis of 1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid typically involves electrophilic sulfonation of the parent indole framework, followed by selective methylation. Advanced techniques like microwave-assisted synthesis have improved yields and reduced reaction times, addressing common queries such as "how to optimize sulfonation reactions." Its high thermal stability and water solubility further broaden its use in aqueous-phase catalysis and bioconjugation.

From an analytical perspective, CAS 176978-81-7 is characterized by techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with pharmaceutical intermediates standards, a topic frequently searched alongside "benzo[e]indole quality control." The compound’s low toxicity profile (as per available data) also makes it suitable for biomedical research, though thorough safety assessments are recommended.

Emerging trends highlight the potential of 1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid in carbon capture technologies and ionic liquids, responding to searches like "green chemistry applications of sulfonic acids." Its dual sulfonic groups enable interactions with metal ions and polymeric matrices, fostering innovations in membrane technology and wastewater treatment.

In conclusion, 1,1,2-Trimethyl-1H-benzo[e]indole-6,8-disulfonic acid (CAS No. 176978-81-7) exemplifies the intersection of structural versatility and functional utility. Its relevance in renewable energy, material science, and life sciences ensures continued interest, with ongoing research addressing challenges like large-scale production and cost efficiency. For those exploring "sulfonated heterocycles" or "CAS 176978-81-7 suppliers," this compound offers a compelling case study in modern chemical innovation.